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Compound of Interest

Compound Name: Pyruvic acid-13C,d4

Cat. No.: B12403131 Get Quote

In-Depth Technical Guide: Pyruvic Acid-13C,d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Pyruvic acid-13C,d4, a stable

isotope-labeled compound increasingly utilized in advanced metabolic research and diagnostic

imaging. This document details its fundamental properties, experimental applications, and the

key metabolic pathways it helps to elucidate.

Core Properties of Pyruvic Acid-13C,d4
Pyruvic acid-13C,d4 is a specialized isotopic isomer of pyruvic acid, where one carbon atom

is replaced by its heavy isotope, carbon-13, and all four hydrogen atoms are substituted with

deuterium. This labeling makes it an invaluable tracer for in vivo metabolic studies.
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Property Value Citation(s)

CAS Number 2244703-17-9 [1][2][3][4][5]

Molecular Weight 93.08 g/mol [1][2][3][4][6]

Empirical Formula 13CC2D4O3 [1][3]

Chemical Purity Typically ≥97% (CP) or ≥98% [1][2][6]

Isotopic Purity
≥99 atom % 13C, ≥97 atom %

D
[1][3]

Appearance Liquid [1][4]

Storage Conditions
-20°C to -80°C, protected from

light, air, and moisture.
[1][2][4][6]

Experimental Applications and Protocols
Pyruvic acid-13C,d4, and more commonly its analogue [1-13C]pyruvic acid, are prominently

used in hyperpolarized Magnetic Resonance Imaging (MRI) to study real-time metabolism. The

process of hyperpolarization dramatically increases the MRI signal of the 13C nucleus,

enabling the tracking of its metabolic fate in vivo.

Hyperpolarized 13C MRI: An Overview
Hyperpolarized 13C MRI is a powerful molecular imaging technique that allows for the non-

invasive, real-time investigation of dynamic metabolic and physiological processes. By

enhancing the signal of 13C-labeled molecules by over 10,000-fold, this method provides a

window into enzyme-mediated metabolic pathways that are central to diseases like cancer,

cardiovascular disease, and diabetes.[5]

Key Experimental Protocol: Dynamic Nuclear
Polarization (DNP) and Infusion
The following protocol outlines the typical steps for using hyperpolarized pyruvic acid in

preclinical or clinical research, primarily based on methodologies for [1-13C]pyruvic acid which

are expected to be broadly applicable to the 13C,d4 variant.
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1. Sample Preparation:

A solution of [1-13C]pyruvic acid is mixed with a stable radical agent, such as OX063.[1]

For certain applications, a gadolinium-based contrast agent may be added to facilitate the

measurement of thermal polarization.[1]

2. Polarization:

The prepared sample is placed in a dynamic nuclear polarization (DNP) system.

The sample is subjected to a strong magnetic field (e.g., 3.35 T) and microwave irradiation at

low temperatures (around 1 K) to transfer the high polarization of electron spins from the

radical to the 13C nuclei of pyruvic acid. This process typically takes about 90 minutes.

3. Dissolution and Infusion:

Once polarized, the solid, hyperpolarized pyruvic acid is rapidly dissolved in a superheated

aqueous solution to create a sterile, injectable liquid.

The hyperpolarized solution is then swiftly transferred for infusion into the subject (e.g.,

intravenously). The entire process from dissolution to infusion must be rapid to minimize the

loss of the hyperpolarized state.

4. Data Acquisition and Analysis:

Immediately following the infusion, 13C MR spectra are acquired dynamically, often with a

temporal resolution of a few seconds.[7]

The resulting spectra show the signal from the injected hyperpolarized pyruvic acid and its

downstream metabolites, such as lactate, alanine, and bicarbonate.

Kinetic modeling is then applied to the time-resolved spectral data to quantify the rates of

metabolic conversion (e.g., the pyruvate-to-lactate conversion rate, kPL).[6][8]

Metabolic Pathways of Pyruvic Acid
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Pyruvic acid is a critical intermediate in cellular metabolism. Following its introduction into the

cellular environment, hyperpolarized 13C-labeled pyruvate is enzymatically converted into

several key metabolites, providing insights into the metabolic state of tissues. The primary

metabolic conversions that are monitored include:

Pyruvate to Lactate: Catalyzed by lactate dehydrogenase (LDH), this conversion is often

elevated in cancer cells (the Warburg effect) and under hypoxic conditions.

Pyruvate to Alanine: This transamination reaction is catalyzed by alanine transaminase

(ALT).

Pyruvate to Bicarbonate: This conversion occurs via the pyruvate dehydrogenase (PDH)

complex, representing entry into the tricarboxylic acid (TCA) cycle.

Below is a diagram illustrating the central metabolic fate of pyruvate.
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Caption: Metabolic fate of hyperpolarized pyruvic acid.

The following diagram illustrates a generalized experimental workflow for hyperpolarized 13C

MRI studies.
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Caption: Experimental workflow for hyperpolarized 13C MRI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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